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Compound of Interest

Compound Name: 1,1-Dimethylhydrazine

Cat. No.: B165182 Get Quote

Disclaimer: 1,1-Dimethylhydrazine (UDMH) is a highly toxic, flammable, and carcinogenic

substance.[1][2] All handling and disposal must be conducted by trained personnel in a

controlled laboratory or industrial setting, adhering strictly to all applicable local, state, and

federal regulations. This document provides essential safety and logistical information but is not

a substitute for comprehensive training and adherence to site-specific safety protocols.

Immediate Safety and Emergency Protocols
Immediate and correct response to UDMH exposure or spillage is critical to minimizing harm.

Personnel handling UDMH must be familiar with the location and operation of emergency

equipment such as eyewash stations and safety showers.[1][3]

Personal Protective Equipment (PPE): Before handling UDMH, ensure the following PPE is

worn:

Gloves: Appropriate chemical-resistant gloves.

Eye Protection: Chemical splash goggles and a face shield.[4]

Clothing: A flame-resistant lab coat or chemical-protective suit.[1]

Respiratory Protection: Work should be conducted in a certified chemical fume hood. If there

is a risk of exposure outside a fume hood, a NIOSH-approved respirator with appropriate

cartridges is mandatory.[1][4]
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Emergency Exposure Procedures:

Inhalation: Immediately move the victim to fresh air.[5] Provide respiratory support if

breathing is difficult and seek immediate medical attention.[6]

Skin Contact: Remove all contaminated clothing at once.[4] Immediately flush the affected

skin area with large amounts of water for at least 15 minutes.[5] An emergency shower

should be used if available.[1]

Eye Contact: Immediately flush eyes with lukewarm water for at least 15 minutes, holding the

eyelids open.[4][5] Remove contact lenses if present and easy to do.[4] Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.[4]

Spill Management and Cleanup Protocol
In the event of a 1,1-Dimethylhydrazine spill, follow these steps precisely.

Evacuate and Isolate: Immediately evacuate all non-essential personnel from the spill area.

[1] Isolate the area for at least 50 meters (150 feet) in all directions.[5]

Eliminate Ignition Sources: UDMH is a highly flammable liquid with a flash point of 0°F.[7]

Extinguish all open flames and remove any potential ignition sources (sparks, hot surfaces).

[1][5] Use only non-sparking tools and grounded equipment.[4][5]

Ventilate: Ensure the area is well-ventilated to disperse vapors. Use a vapor-suppressing

foam if available for larger spills to reduce vapor levels.[5]

Containment: Stop the leak if it can be done without risk.[5] For liquid spills, create a dike

around the spill using a non-combustible absorbent material like vermiculite, dry sand, or

earth.[1][5] Do not use combustible materials like paper towels. Prevent the spill from

entering waterways or sewers.[1][5]

Absorption: Carefully apply an absorbent material (vermiculite, dry sand, earth) to the spill.[1]

[5]
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Collection: Using clean, non-sparking tools, carefully collect the absorbed material and place

it into a designated, sealable, and properly labeled container for hazardous waste.[5][7]

Decontamination: Once the bulk of the material is collected, decontaminate the spill area by

washing it thoroughly.[1] All cleaning materials must also be collected and disposed of as

hazardous waste.

Disposal Procedures
1,1-Dimethylhydrazine and any materials contaminated with it must be treated as hazardous

waste.[1]

Waste Classification: UDMH is classified as a hazardous waste under RCRA (Resource

Conservation and Recovery Act) with the waste number U098.[7] Wastes from its production

are also listed (K107, K108, K109, K110).[8]

Containerization: Store waste in sealed, clearly labeled containers. The outer surface of the

container should not be contaminated.[7]

Regulatory Compliance: Disposal must be carried out in strict accordance with EPA

regulations and any state or local requirements. Contact your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for

specific guidance and to arrange for pickup and disposal.[1]

Disposal Methods:

Incineration: This is a common method for UDMH disposal, but it must be performed in a

specialized hazardous waste incinerator.[9] Improper incineration can generate by-

products that are even more toxic than UDMH itself.[9]

Chemical Neutralization: Various chemical methods can neutralize UDMH. These should

only be performed by trained professionals with a validated protocol. One such method

involves reaction with α-ketoacids.[10] Another common approach for spills is treatment

with hypochlorite solutions.[11]

Quantitative Data
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The following table summarizes key quantitative safety and physical data for 1,1-
Dimethylhydrazine.

Property Value Reference(s)

Chemical Formula C₂H₈N₂ [7]

CAS Number 57-14-7 [7]

OSHA PEL (TWA) 0.5 ppm (1 mg/m³) [skin] [6]

NIOSH REL (Ceiling) 0.04 ppm (15-min) [8]

Flash Point 0 °F (-18 °C) [7]

Boiling Point 147 °F (63.9 °C) [6]

Vapor Pressure 103 mmHg at 20 °C [6]

Flammability Limits 2% - 95% -

UN Number 1163 [7]

RCRA Waste Number U098 [7]

Experimental Protocol: Neutralization with α-
Ketoacids
The following is a conceptual protocol based on patented methods for neutralizing UDMH. This

procedure should be validated in a controlled setting before use.

Objective: To neutralize the hazardous properties of 1,1-Dimethylhydrazine by reacting it with

an α-ketoacid, such as 2-ketoglutaric acid or its salts.[10]

Materials:

1,1-Dimethylhydrazine (UDMH) solution to be neutralized.

2-ketoglutaric acid or a salt such as disodium 2-ketoglutarate.[10]

A suitable reducing agent (as specified in the validated protocol).[10]
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Appropriate reaction vessel and stirring equipment.

pH meter and necessary buffers for calibration.

Personal Protective Equipment (as detailed in Section 1).

Methodology:

In a designated reaction vessel within a fume hood, prepare a solution of the α-ketoacid

(e.g., disodium 2-ketoglutarate).

Slowly and carefully add the 1,1-Dimethylhydrazine waste to the α-ketoacid solution while

stirring continuously. The reaction is exothermic, so the addition rate may need to be

controlled to manage temperature.

After the UDMH has been added, introduce a reducing agent to the reaction mixture.[10]

According to the cited method, this reaction produces 2-(2,2-dimethylhydrazinylidene)-

pentanedioic acid, a less hazardous compound.[10]

Monitor the reaction to completion. This may involve analytical testing (e.g., chromatography)

to confirm the absence of UDMH.

Once the reaction is complete, the resulting solution must still be evaluated and disposed of

as hazardous waste according to institutional and regulatory guidelines, as it may contain

unreacted reagents or byproducts.

Visualization of Disposal Workflow
The following diagram illustrates the logical workflow for the proper handling and disposal of a

1,1-Dimethylhydrazine spill.
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1,1-Dimethylhydrazine Spill Occurs

IMMEDIATE ACTION:
Evacuate & Isolate Area

Don Appropriate PPE

Eliminate Ignition Sources

SPILL CONTROL:
Contain Spill with Non-Combustible Absorbent

Absorb Liquid

Decontaminate Spill Area
& Collect Cleaning Materials

After Collection

Collect Contaminated Material
(Use Non-Sparking Tools)

WASTE HANDLING:
Place in Labeled, Sealed

Hazardous Waste Container

Contact EHS / Licensed
Hazardous Waste Contractor

FINAL DISPOSAL:
Transport to Approved

TSDF (Treatment, Storage, and Disposal Facility)

Click to download full resolution via product page

Caption: Logical workflow for 1,1-Dimethylhydrazine spill response and disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b165182?utm_src=pdf-custom-synthesis
https://nj.gov/health/eoh/rtkweb/documents/fs/0761.pdf
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/UDMH/
https://m.youtube.com/watch?v=ND2TeNfcmKA
http://cdn.chemservice.com/product/msdsnew/External/English/N-10128%20English%20SDS%20US.pdf
https://cameochemicals.noaa.gov/chemical/8566
https://www.cdc.gov/niosh/npg/npgd0227.html
https://pubchem.ncbi.nlm.nih.gov/compound/1_1-Dimethylhydrazine
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=9101VZKS.TXT
https://www.researchgate.net/publication/376297896_The_Recycling_of_Substandard_Rocket_Fuel_NN-Dimethylhydrazine_via_the_Involvement_of_Its_Hydrazones_Derived_from_Glyoxal_Acrolein_Metacrolein_Crotonaldehyde_and_Formaldehyde_in_Organic_Synthesis
https://patents.google.com/patent/US20170113086A1/en
https://patents.google.com/patent/US20170113086A1/en
https://www.mdpi.com/2076-3417/6/4/95
https://www.benchchem.com/product/b165182#1-1-dimethylhydrazine-proper-disposal-procedures
https://www.benchchem.com/product/b165182#1-1-dimethylhydrazine-proper-disposal-procedures
https://www.benchchem.com/product/b165182#1-1-dimethylhydrazine-proper-disposal-procedures
https://www.benchchem.com/product/b165182#1-1-dimethylhydrazine-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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